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Compound of Interest

Compound Name:
1-Methyl-3-nitro-5-

propoxybenzene

Cat. No.: B8026121 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data for 1-
Methyl-3-nitro-5-propoxybenzene could be located. This guide is a synthesis of information

on structurally similar compounds and the general hazards associated with nitroaromatic

compounds. All recommendations should be used as a preliminary guide only. A substance-

specific risk assessment must be conducted by qualified personnel before handling this

chemical.

This technical guide provides an in-depth overview of the anticipated safety and handling

guidelines for 1-Methyl-3-nitro-5-propoxybenzene, intended for researchers, scientists, and

professionals in drug development. Due to the absence of specific data, this document infers

potential hazards and safety measures from the known properties of its core functional groups

(nitrobenzene, alkoxybenzene, and toluene derivatives) and data from structural analogs.

Anticipated Hazard Profile
1-Methyl-3-nitro-5-propoxybenzene belongs to the class of nitroaromatic compounds, which

are generally considered to be of toxicological concern.[1][2][3] The presence of the nitro group

on the benzene ring is the primary driver of its potential toxicity. Many nitroaromatic compounds

are known to be toxic, mutagenic, and in some cases, carcinogenic.[2][4]

Key concerns include:
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Toxicity: Nitroaromatic compounds can be toxic if swallowed, in contact with skin, or if

inhaled.[5] They can be absorbed through the skin.[6] A primary toxic effect of many aromatic

nitro compounds is the induction of methemoglobinemia, a condition where the blood's ability

to carry oxygen is reduced, leading to symptoms like headache, dizziness, cyanosis (blueish

skin), and in severe cases, collapse and death.[7]

Organ Damage: Prolonged or repeated exposure to related compounds can cause damage

to organs, particularly the blood, liver, and kidneys.[5][8]

Carcinogenicity and Mutagenicity: Several nitroaromatic compounds are suspected or

confirmed carcinogens and mutagens.[1][2][4] The metabolic reduction of the nitro group can

lead to reactive intermediates that can interact with DNA.

Skin and Eye Irritation: Direct contact may cause skin and eye irritation. Some related

compounds are known sensitizers.

Reactivity: Nitroaromatic compounds can be reactive and may decompose violently at high

temperatures or when mixed with certain other chemicals.[9] They can react violently with

strong oxidizing agents, strong bases, and reducing agents.

Physical and Chemical Properties of Structural
Analogs
Quantitative data for 1-Methyl-3-nitro-5-propoxybenzene is not available. The following

tables summarize the properties of two structural analogs: 5-Nitro-m-xylene (1,3-dimethyl-5-

nitrobenzene) and 1-Nitro-3-propoxybenzene.

Table 1: Physical and Chemical Properties of 5-Nitro-m-xylene
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Property Value Reference

CAS Number 99-12-7 [8]

Molecular Formula C₈H₉NO₂ [5]

Molecular Weight 151.16 g/mol [5]

Appearance Yellow-orange solid [8]

Melting Point 70 - 74 °C (158 - 165.2 °F) [8]

Boiling Point
273 °C (523.4 °F) @ 739

mmHg
[8]

Odor Odorless [8]

Table 2: Physical and Chemical Properties of 1-Nitro-3-propoxybenzene

Property Value Reference

CAS Number 70599-87-0 [10]

Molecular Formula C₉H₁₁NO₃ [10]

Molecular Weight 181.19 g/mol [10]

XLogP3 3.1 [10]

Exact Mass 181.07389321 Da [10]

Safe Handling and Storage
Given the anticipated hazards, stringent safety protocols should be implemented when

handling 1-Methyl-3-nitro-5-propoxybenzene.

Engineering Controls
Ventilation: All handling should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.
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Enclosed Systems: For larger quantities or repeated operations, the use of a totally enclosed

system is recommended to minimize exposure.

Safety Equipment: A safety shower and eye wash station must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., Viton, Butyl

Rubber) are required.[7] All protective clothing should be inspected before use and removed

before leaving the work area.

Respiratory Protection: If there is a risk of inhaling dust or vapors, a NIOSH-approved

respirator with appropriate cartridges for organic vapors and particulates should be used.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Incompatibilities: Keep away from heat, open flames, and sources of ignition.[6] Store

separately from strong oxidizing agents, strong bases, acids, and reducing agents.

Security: The storage area should be secure and accessible only to authorized personnel.
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General Safe Handling Workflow for Hazardous Chemicals

Preparation

Handling

Post-Handling Emergency Response

Conduct Risk Assessment

Review Safety Data Sheet (or Analog Data)
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Handle with Care to Avoid Contact and Spills

Decontaminate Work Area Spill or Exposure Occurs

Properly Dispose of Waste

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly

Follow Emergency Procedures

Evacuate if Necessary Seek Medical Attention

Click to download full resolution via product page

Caption: A workflow for safely handling hazardous chemicals.
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First-Aid Measures
In case of exposure, immediate action is critical.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, provide oxygen. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Fire-Fighting and Reactivity
Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder, or

appropriate foam.

Fire Hazards: The substance may be combustible.[6] Upon heating, it may decompose to

produce toxic fumes, including nitrogen oxides (NOx) and carbon monoxide (CO).[11]

Containers may explode when heated.[7][11]

Reactivity Hazards: As a nitroaromatic compound, it is incompatible with strong oxidizing

agents, strong bases, and reducing agents. Mixing with these substances could lead to a

vigorous or explosive reaction. Contamination with impurities can lower the thermal stability

of nitro compounds.[9]
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Anticipated Chemical Incompatibility

Incompatible Materials

1-Methyl-3-nitro-5-propoxybenzene

Strong Oxidizing Agents
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Violent Reaction, Fire/Explosion Hazard
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(e.g., Metal Hydrides)
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Caption: Potential incompatibilities of the target compound.

Disposal Considerations
Waste Disposal: This material should be considered a hazardous waste. Disposal must be in

accordance with all applicable federal, state, and local environmental regulations.

Method: It is recommended to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber. Do not empty

into drains.

Experimental Protocols
No experimental protocols specifically detailing the synthesis, handling, or analysis of 1-
Methyl-3-nitro-5-propoxybenzene were found during the literature search. Researchers

planning to work with this compound must develop their own detailed and validated protocols

with a strong emphasis on safety and hazard mitigation, based on the principles outlined in this

guide and relevant chemical safety literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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